Cas no 54494-10-9 (1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl-)

1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl- structure
54494-10-9 structure
Product Name:1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl-
CAS No:54494-10-9
MF:C15H12N2O
MW:236.268583297729
CID:354449
PubChem ID:577306
Update Time:2025-04-19

1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-phenyl-
    • 5-(3-methylphenyl)-3-phenyl-1,2,4-oxadiazole
    • AKOS003816698
    • 54494-10-9
    • 5-(3-Methylphenyl)-3-phenyl-1,2,4-oxadiazole #
    • DTXSID00341960
    • DAUYEEDADHUVRJ-UHFFFAOYSA-N
    • CHEMBL3964321
    • Inchi: 1S/C15H12N2O/c1-11-6-5-9-13(10-11)15-16-14(17-18-15)12-7-3-2-4-8-12/h2-10H,1H3
    • InChI Key: DAUYEEDADHUVRJ-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC(C)=C2)=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 236.09506
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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